3-methoxy-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)benzamide

• IUPAC Name: 3-methoxy-N-[2-[4-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C18H16N6O3S/c1-26-14-4-2-3-12(9-14)17(25)19-6-7-24-10-15(21-23-24)18-20-16(22-27-18)13-5-8-28-11-13/h2-5,8-11H,6-7H2,1H3,(H,19,25)
• InChI Key: DUDAPNQVUOEUNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCN2C=C(N=N2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C18H16N6O3S
• Molecular Weight: 396.4 g/mol
• CAS No.: 2034570-38-0

Description

3-methoxy-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H16N6O3S and its molecular weight is 396.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

New 1,2,4-triazole derivatives have been synthesized and shown to possess antimicrobial properties. Such compounds are derived from the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to the potential for therapeutic applications against microbial infections (Bektaş et al., 2007).

Nematocidal Activity

Novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety have been developed, displaying significant nematocidal activity. Such compounds offer a promising avenue for agricultural applications, particularly in combating nematode pests that affect crops (Liu et al., 2022).

Anticancer Research

The design and synthesis of benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural compounds have shown anti-inflammatory and analgesic properties. These compounds inhibit cyclooxygenase enzymes, suggesting potential applications in cancer treatment (Abu‐Hashem et al., 2020).

Fluorescent Properties for Imaging

N-2-Aryl-1,2,3-triazoles have been identified as a novel class of blue-emitting fluorophores. Their photophysical properties make them suitable for applications in imaging and sensor technologies, contributing to scientific research in materials science and bioimaging (Padalkar et al., 2015).